Cas no 183500-70-1 (1-(3-Chlorophenyl)piperazin-2-one)

• Product Name: 1-(3-Chlorophenyl)piperazin-2-one
• CAS No: 183500-70-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD06658404
• CID: 114113
• PubChem ID: 10131114
• Update Time: 2025-10-29

1-(3-Chlorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)piperazin-2-one
• 1-(3-chloro-phenyl)-piperazin-2-one
• 2-Piperazinone,1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)-2-piperazinone
• 2-Piperazinone,1-(3-chlorophenyl)
• 1-(3-Chlorophenyl)-2-piperazinone HCl
• 1-(3-Chlorophenyl)Piperazin-2-one(HCl)
• SQLHSSGGJDQOTB-UHFFFAOYSA-N
• MFCD06658404
• A812785
• AS-30280
• DTXSID50436057
• 183500-70-1
• SCHEMBL3657785
• AKOS015919812
• AB25802
• AMY38218
• FT-0744730
• DA-17785

• MDL： MFCD06658404
• Inchi： 1S/C10H11ClN2O/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14/h1-3,6,12H,4-5,7H2
• InChI Key： SQLHSSGGJDQOTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(CNCC1)=O

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 443.9°Cat760mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.574
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• PSA: 32.34000
• LogP: 1.67000

Additional information on 1-(3-Chlorophenyl)piperazin-2-one

Research Brief on 1-(3-Chlorophenyl)piperazin-2-one (CAS: 183500-70-1): Recent Advances and Applications

The compound 1-(3-Chlorophenyl)piperazin-2-one (CAS: 183500-70-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a piperazin-2-one core substituted with a 3-chlorophenyl group, has been investigated for its pharmacological properties, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in modulating neurotransmitter systems, making it a promising candidate for the development of novel therapeutics targeting neurological and psychiatric disorders.

One of the key areas of research involving 1-(3-Chlorophenyl)piperazin-2-one is its interaction with serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_1A and D₂ receptors, suggesting potential applications in the treatment of depression, anxiety, and schizophrenia. The study employed molecular docking simulations and in vitro binding assays to elucidate the structure-activity relationship (SAR) of these derivatives, highlighting the importance of the 3-chlorophenyl substitution for receptor binding.

In addition to its neurological applications, 1-(3-Chlorophenyl)piperazin-2-one has been investigated as a building block for the synthesis of antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the design and synthesis of novel piperazin-2-one derivatives with potent activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The study emphasized the role of the chlorophenyl moiety in enhancing membrane permeability and target engagement, which could pave the way for new antibiotics in the face of rising antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 1-(3-Chlorophenyl)piperazin-2-one. A 2023 Organic Process Research & Development article described a scalable, green chemistry approach using catalytic amidation and cyclization, reducing the environmental impact of traditional synthetic routes. This innovation is particularly relevant for industrial-scale production, as it addresses both cost-effectiveness and sustainability concerns.

Ongoing research continues to explore the therapeutic potential of 1-(3-Chlorophenyl)piperazin-2-one derivatives. Current clinical investigations are focusing on their application in neurodegenerative diseases, with preliminary data showing neuroprotective effects in cellular models of Parkinson's and Alzheimer's diseases. However, challenges remain in optimizing pharmacokinetic properties and minimizing off-target effects, which will be crucial for translational success.

In conclusion, 1-(3-Chlorophenyl)piperazin-2-one represents a versatile scaffold in medicinal chemistry with diverse applications ranging from CNS disorders to infectious diseases. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for continued research and development in the pharmaceutical industry.